Cas no 2920-08-3 (ethyl isocyanopropionate 97)

• Product Name: ethyl isocyanopropionate 97
• CAS No: 2920-08-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 915397
• PubChem ID: 24877726
• Update Time: 2025-04-19

ethyl isocyanopropionate 97 Chemical and Physical Properties

Names and Identifiers

• ethyl isocyanopropionate 97
• propanoic acid, 3-isocyano-, ethyl ester
• 2920-08-3
• DTXSID10374527
• EN300-7349758
• J-017429
• AKOS015915315
• Ethyl isocyanopropionate
• Ethyl 3-isocyanopropanoate
• MFCD02664655
• Ethyl-3-isocyanopropionate
• SCHEMBL3635424
• AKOS001476110
• GS-0335
• (ethoxycarbonyl )ethyl isocyanide
• ETHYL ISOCYANOPROPIONATE 97

• MDL： MFCD02664655
• Inchi： 1S/C6H9NO2/c1-3-9-6(8)4-5-7-2/h3-5H2,1H3
• InChI Key： OWGWPQZQJKIGCB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC[N+]#[C-])=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.999 g/mL at 25 °C(lit.)
• Boiling Point: 210 °C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.422(lit.)
• PSA: 30.66
• Solubility: Not determined

ethyl isocyanopropionate 97 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters